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Compound Name: Estriol 3-benzoate

Cat. No.: B15341351 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Estriol 3-benzoate is a synthetic derivative of estriol, a naturally occurring human estrogen. It

is the benzoate ester of estriol at the C3 position. While research specifically detailing Estriol
3-benzoate is limited, its structure strongly suggests it functions as a prodrug of estriol.

Esterification of steroid hormones is a common strategy to enhance lipophilicity, which can

improve absorption and prolong the duration of action by allowing for sustained release from

injection sites or transdermal formulations.[1] Upon administration, cellular esterases are

expected to cleave the benzoate group, releasing the active hormone, estriol.

Estriol itself is one of the three main estrogens produced in the human body, with significantly

lower estrogenic potency compared to estradiol.[2] It is considered a weak estrogen and is

primarily produced in large quantities during pregnancy.[3][4] Research into estriol has

highlighted its potential roles in immunomodulation, neuroprotection, and the management of

menopausal symptoms with a potentially favorable safety profile.[5] Estriol 3-benzoate, as a

more stable and potentially longer-acting precursor, therefore represents a valuable research

chemical for investigating the sustained effects of low-potency estrogenic activity in various

biological systems.
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The primary mechanism of action for Estriol 3-benzoate is its in-vivo conversion to estriol.

Estriol 3-benzoate itself is considered biologically inactive due to the bulky benzoate group at

the C3 position, which sterically hinders its ability to bind effectively to estrogen receptors

(ERs).

Prodrug Activation: Following administration, esterase enzymes present in tissues and the

bloodstream hydrolyze the ester bond, releasing free estriol and benzoic acid.

Receptor Binding: The liberated estriol acts as an agonist for both estrogen receptor alpha

(ERα) and estrogen receptor beta (ERβ).[2][3]

Genomic Signaling: Upon binding, the estriol-ER complex translocates to the nucleus, where

it dimerizes and binds to specific DNA sequences known as Estrogen Response Elements

(EREs) in the promoter regions of target genes. This interaction recruits co-activator or co-

repressor proteins, thereby modulating the transcription of genes involved in cellular

proliferation, differentiation, and other physiological processes.[3][6]

Non-Genomic Signaling: Estrogens can also elicit rapid, non-genomic effects by interacting

with membrane-associated estrogen receptors, which can activate various intracellular

signaling cascades.
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1. Seed MCF-7 cells in
96-well plates

2. Allow cells to attach
(24 hours)

3. Treat cells with Estriol 3-benzoate,
Estradiol (control), or Vehicle

4. Incubate for 6 days
(37°C, 5% CO₂)

5. Add MTT Reagent

6. Incubate for 4 hours

7. Solubilize formazan
crystals with DMSO

8. Read absorbance
at 570 nm

9. Plot dose-response curve
and calculate EC₅₀

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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